Cas no 1208-69-1 (Benzene, (2-nitro-1-hexenyl)-)

Benzene, (2-nitro-1-hexenyl)- structure
Benzene, (2-nitro-1-hexenyl)- structure
Product name:Benzene, (2-nitro-1-hexenyl)-
CAS No:1208-69-1
MF:C12H15NO2
MW:205.253003358841
CID:1211555
PubChem ID:85593668

Benzene, (2-nitro-1-hexenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, (2-nitro-1-hexenyl)-
    • DTXSID901307721
    • 1208-69-1
    • (2-Nitro-1-hexen-1-yl)benzene
    • Inchi: InChI=1S/C12H15NO2/c1-2-3-9-12(13(14)15)10-11-7-5-4-6-8-11/h4-8,10H,2-3,9H2,1H3
    • InChI Key: VGBKCSXYZDEPHT-UHFFFAOYSA-N
    • SMILES: CCCCC(=CC1=CC=CC=C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 205.11035
  • Monoisotopic Mass: 205.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.8
  • Topological Polar Surface Area: 45.8A^2

Experimental Properties

  • PSA: 43.14

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